Cas no 175874-61-0 (1H-Imidazole-2,5-dicarboxylicacid)
1H-Imidazole-2,5-dicarboxylic acid is a heterocyclic dicarboxylic acid derivative featuring an imidazole core with carboxyl groups at the 2- and 5-positions. This compound serves as a versatile building block in organic synthesis, particularly in the preparation of coordination polymers, metal-organic frameworks (MOFs), and functionalized imidazole derivatives. Its bifunctional carboxylic acid groups enable chelation with metal ions, facilitating applications in catalysis and material science. The rigid imidazole backbone contributes to thermal and chemical stability, making it suitable for high-performance materials. Additionally, its reactivity allows for further derivatization, supporting its use in pharmaceuticals and agrochemicals. The compound is typically supplied in high purity to ensure consistent performance in research and industrial applications.
175874-61-0 structure
Product Name:1H-Imidazole-2,5-dicarboxylicacid
CAS No:175874-61-0
MF:C5H4N2O4
MW:156.096261024475
CID:112180
PubChem ID:19877677
Update Time:2025-05-28
1H-Imidazole-2,5-dicarboxylicacid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-2,5-dicarboxylicacid
- 1H-imidazole-2,4-dicarboxylic acid
- 1H-Imidazole-2,4-dicarboxylicacid(9CI)
- 175874-61-0
- imidazoledicarboxylic acid
- 1H-imidazole-2,5-dicarboxylic acid
- 1H-IMIDAZOLE-2,4-DICARBOXYLICACID
- SCHEMBL87944
- SCHEMBL8306045
-
- Inchi： 1S/C5H4N2O4/c8-4(9)2-1-6-3(7-2)5(10)11/h1H,(H,6,7)(H,8,9)(H,10,11)
- InChI Key： ZUUNZDIGHGJBAR-UHFFFAOYSA-N
- SMILES： OC(C1=CN=C(C(=O)O)N1)=O
Computed Properties
- Exact Mass: 156.01712
- Monoisotopic Mass: 156.01710661g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 103Ų
Experimental Properties
- PSA: 103.28
1H-Imidazole-2,5-dicarboxylicacid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM510940-1g |
1H-Imidazole-2,4-dicarboxylicacid |
175874-61-0 | 97% | 1g |
$539 | 2023-01-02 |
1H-Imidazole-2,5-dicarboxylicacid Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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